Cas no 369-26-6 (Methyl 3-amino-4-fluorobenzoate)

• Product Name: Methyl 3-amino-4-fluorobenzoate
• CAS No: 369-26-6
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD08689743
• CID: 294168
• PubChem ID: 12541234
• Update Time: 2025-06-09

Methyl 3-amino-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-fluorobenzoate
• Benzoic acid,3-amino-4-fluoro-, methyl ester
• methyl 3-amino-4-fluorobenzoate(SALTDATA: HCl 0.7H2O)
• Methyl 3-amino-4-fluorobenzenecarboxylate
• Benzoic acid, 3-amino-4-fluoro-, methyl ester
• 3-amino-4-fluorobenzoic acid methyl ester
• KSC495I1H
• Methyl 4-fluoro-3-aminobenzoate
• ABELEDYNIKPYTP-UHFFFAOYSA-N
• CL8546
• STL137675
• SBB088266
• BBL009161
• methyl 3-azanyl-4-fluoranyl-benzoate
• METHYL 3-AMINO-4-FLUOROB
• EN300-27670
• 3-amino-4-fluoro-benzoic acid methyl ester
• SCHEMBL51081
• METHYL 3-AMINO-4-FLUOROBEZOATE
• GA-0709
• 2-Fluoro-5-(methoxycarbonyl)aniline
• SY006270
• AKOS000117963
• J-522136
• 369-26-6
• AM20061123
• METHYL3-AMINO-4-FLUOROBENZENECARBOXYLATE
• A823457
• DTXSID30501853
• F3358-0069
• CS-W019434
• FT-0681032
• MFCD08689743
• AC-28492
• Z235344925
• methyl 3-amino-4-fluoro-benzoate

• MDL： MFCD08689743
• Inchi： 1S/C8H8FNO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,10H2,1H3
• InChI Key： ABELEDYNIKPYTP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=CC=1N

Computed Properties

• Exact Mass: 169.05400
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.264
• Melting Point: 66-69
• Boiling Point: 271.1℃ at 760 mmHg
• Flash Point: 117.7°C
• PSA: 52.32000
• LogP: 1.77570

Methyl 3-amino-4-fluorobenzoate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-amino-4-fluorobenzoate

Recent Advances in the Application of Methyl 3-amino-4-fluorobenzoate (CAS: 369-26-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-amino-4-fluorobenzoate (CAS: 369-26-6) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. The presence of both amino and fluoro substituents on the benzoate scaffold enhances its reactivity and enables diverse functionalization, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the role of Methyl 3-amino-4-fluorobenzoate in the development of novel kinase inhibitors targeting cancer-related pathways. Researchers have utilized this compound as a precursor to synthesize potent and selective inhibitors of tyrosine kinases, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. The fluorinated aromatic core of Methyl 3-amino-4-fluorobenzoate contributes to improved binding affinity and metabolic stability of the resulting inhibitors, as demonstrated in preclinical studies.

In addition to its applications in oncology, Methyl 3-amino-4-fluorobenzoate has been employed in the design of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of benzimidazole derivatives incorporating this compound, which exhibited potent activity against drug-resistant bacterial strains. The fluorine atom at the 4-position was found to enhance membrane permeability and target engagement, leading to improved efficacy compared to non-fluorinated analogs.

The compound's utility extends to chemical biology, where it has been used as a fluorescent labeling reagent for biomolecules. Researchers have developed novel probes based on Methyl 3-amino-4-fluorobenzoate that enable real-time monitoring of enzymatic activity and protein-protein interactions. The fluorescence properties of these probes can be finely tuned by modifying the ester moiety, providing a versatile platform for imaging applications.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of Methyl 3-amino-4-fluorobenzoate with high purity and yield. A 2024 patent application disclosed an optimized catalytic process for its synthesis, which minimizes byproduct formation and reduces environmental impact. This development is expected to further expand the compound's accessibility for research and industrial applications.

In conclusion, Methyl 3-amino-4-fluorobenzoate (CAS: 369-26-6) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. Future research directions may explore its potential in targeted drug delivery systems and as a scaffold for the development of next-generation therapeutics.